Cas no 1624262-57-2 (Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate)

• Product Name: Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate
• CAS No: 1624262-57-2
• MF: C₁₁H₇INNaO₇S
• MW: 447.135025262833
• CID: 3165085
• PubChem ID: 76848329
• Update Time: 2025-10-19

Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate
• Sodium1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate
• 1624262-57-2
• sodium 4-iodobenzoic acid 2,5-dioxo-3-sulfo-pyrrolidin-1-yl ester
• AKOS024464665

• Inchi： 1S/C11H8INO7S.Na/c12-7-3-1-6(2-4-7)11(16)20-13-9(14)5-8(10(13)15)21(17,18)19;/h1-4,8H,5H2,(H,17,18,19);/q;+1/p-1
• InChI Key： ADZSNNOAROHDRL-UHFFFAOYSA-M
• SMILES： IC1C=CC(=CC=1)C(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O.[Na+]

Computed Properties

• Exact Mass: 446.88856Da
• Monoisotopic Mass: 446.88856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Additional information on Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate

Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate (CAS No. 1624262-57-2): An Overview

Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate (CAS No. 1624262-57-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a sulfonate group, and an iodobenzoyl moiety. These structural elements contribute to its potential applications in various biological and medical contexts.

The sulfonate group in the compound is a key functional group that imparts high water solubility and stability, making it suitable for use in aqueous environments. This property is particularly advantageous in pharmaceutical formulations where solubility and stability are crucial for effective drug delivery. The pyrrolidine ring, on the other hand, provides rigidity and conformational stability to the molecule, which can influence its binding affinity to specific biological targets.

The presence of the iodobenzoyl moiety is another significant feature of this compound. Iodine is a halogen that can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability. This characteristic is particularly important in drug design, where the ability to cross biological membranes is essential for therapeutic efficacy. Additionally, the iodine atom can serve as a radiolabeling site, making the compound useful in imaging studies and radiotherapy applications.

Recent research has explored the potential of Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate as a lead compound for developing new therapeutic agents. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit specific kinases that play a role in cancer progression, making it a potential candidate for anticancer drug development.

In addition to its potential as a therapeutic agent, Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate has also been investigated for its use in diagnostic imaging. The iodine atom can be labeled with radioisotopes such as iodine-123 or iodine-131, which are commonly used in nuclear medicine for imaging and therapeutic purposes. This dual functionality—therapeutic and diagnostic—makes the compound an attractive candidate for further research and development.

The synthesis of Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically starts with the preparation of the pyrrolidine core, followed by functionalization with the sulfonate group and the iodobenzoyl moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize the synthesis process.

In terms of safety and handling, it is important to note that while Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate is not classified as a hazardous material or controlled substance, proper precautions should be taken during handling and storage to ensure safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices.

To further enhance its therapeutic potential, ongoing research is focused on optimizing the pharmacokinetic properties of Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate. This includes improving its bioavailability, reducing side effects, and enhancing its target specificity. Computational methods such as molecular dynamics simulations and quantitative structure-activity relationship (QSAR) studies are being used to guide these efforts.

In conclusion, Sodium 1-((4-iodobenzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonate (CAS No. 1624262-57-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents and diagnostic tools. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the future of drug discovery and development.